5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C13H6F3N5O5/c14-13(15,16)6-2-1-3-7(4-6)17-10-8(20(22)23)5-9(21(24)25)11-12(10)19-26-18-11/h1-5,17H
• InChI Key: XFFWBQCYZYFXER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC2=C(C=C(C3=NON=C23)[N+](=O)[O-])[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C13H6F3N5O5
• Molecular Weight: 369.21 g/mol

Description

5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine, also known as DNFB, is a chemical compound that has been widely used in scientific research. DNFB is a fluorescent dye that is commonly used as a probe to study protein structure and function. It has also been used as a tool to investigate the mechanism of action of various enzymes and to study the biochemical and physiological effects of different compounds.

Mechanism of Action

The mechanism of action of 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine is complex and not fully understood. However, it is known that 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine binds to specific amino acids in proteins, such as lysine and cysteine, through covalent bonding. This binding can cause changes in protein conformation and function.
Biochemical and Physiological Effects
5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine has been shown to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine has also been shown to induce oxidative stress in cells, which can lead to cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine in lab experiments is its high sensitivity and selectivity for specific amino acids in proteins. This makes it a valuable tool for studying protein structure and function. However, one limitation of using 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine. One area of interest is the development of new methods for using 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine to study protein structure and function. Another area of interest is the use of 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine as a tool for drug discovery, where it could be used to identify compounds that bind to specific amino acids in proteins. Additionally, there is potential for the use of 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine in medical applications, such as imaging and diagnosis of diseases.

Synthesis Methods

5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine can be synthesized using a variety of methods. One common method involves the reaction of 3-(trifluoromethyl)aniline with 2,4-dinitrophenylhydrazine in the presence of a catalyst such as acetic acid. This reaction produces 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine as a yellow solid that is soluble in organic solvents such as chloroform and acetone.

Scientific Research Applications

5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine has been used in a wide range of scientific research applications. One of the most common uses of 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine is as a fluorescent probe to study protein structure and function. 5,7-dinitro-N-[3-(trifluoromethyl)phenyl]-2,1,3-benzoxadiazol-4-amine can be used to label specific amino acids in proteins and to monitor changes in protein conformation in response to different stimuli.